2-[(3,4-Dimethylphenyl)amino]-6-methylpyrimidin-4(3H)-one

• IUPAC Name: 2-(3,4-dimethylanilino)-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H15N3O/c1-8-4-5-11(6-9(8)2)15-13-14-10(3)7-12(17)16-13/h4-7H,1-3H3,(H2,14,15,16,17)
• InChI Key: PUIRZTOXGBNJJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=CC(=O)N2)C)C
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

2-[(3,4-Dimethylphenyl)amino]-6-methylpyrimidin-4(3H)-one, or 2-DMPAM, is an organic compound belonging to the class of heterocyclic compounds. It is a substituted pyrimidine, a six-membered ring with two nitrogen atoms at positions 1 and 6. It is a colorless solid that is soluble in organic solvents and is used in a variety of applications.

Mechanism of Action

2-DMPAM acts as a substrate for enzymes, such as urease, and as a fluorescent probe for the detection of nucleic acids. It is also a substrate for the enzymatic synthesis of purines and pyrimidines. When used as a fluorescent probe, it binds to double-stranded DNA and fluoresces in the presence of ultraviolet light.
Biochemical and Physiological Effects
2-DMPAM has been studied for its biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of a variety of cancer cell lines, including breast and ovarian cancer cells. It has also been shown to inhibit the growth of bacteria, including Staphylococcus aureus and Escherichia coli. In vivo studies have demonstrated that it can reduce the size of tumors in mice.

Advantages and Limitations for Lab Experiments

2-DMPAM has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is soluble in organic solvents. It also has a wide range of applications in scientific research. However, there are some limitations to its use in laboratory experiments. It is not very stable in aqueous solutions, and it can be toxic at high concentrations.

Future Directions

There are several potential future directions for research on 2-DMPAM. It could be studied further for its potential therapeutic applications, such as the treatment of cancer and other diseases. It could also be studied for its potential as a fluorescent probe for the detection of nucleic acids. Additionally, it could be studied further for its potential as a catalyst for organic reactions. Finally, it could be studied further for its potential as a substrate for the synthesis of other compounds.

Synthesis Methods

2-DMPAM can be synthesized by several methods, including the Biginelli reaction, the Ugi reaction, and the Passerini reaction. The Biginelli reaction is a three-component condensation of a formaldehyde, an aldehyde, and an ethyl acetoacetate to form a pyrimidine. The Ugi reaction, also known as the Ugi four-component reaction, is a multi-component condensation of an aldehyde, a primary amine, an isocyanide, and a carboxylic acid to form a pyrimidine. The Passerini reaction is a three-component condensation of an aldehyde, a carboxylic acid, and an amine to form a pyrimidine.

Scientific Research Applications

2-DMPAM has a wide range of applications in scientific research, including as a reagent for the synthesis of other compounds, as a catalyst for organic reactions, and as a fluorescent probe for the detection of nucleic acids. It has been used as a substrate for the enzymatic synthesis of purines and pyrimidines and as a building block for the synthesis of more complex heterocycles. It has also been used as a substrate for the detection of enzymes, such as urease, and as a fluorescent probe for the detection of DNA.